Cas no 7250-94-4 (2-Acetoxyacetophenone)

2-Acetoxyacetophenone Properties

Names and Identifiers

• 2'-Acetoxyacetophenone
• (2-acetylphenyl) acetate
• 2-Acetoxyacetophenone
• 2-Acetylphenyl acetate
• 2'-Hydroxy-acetophenoneacetate
• 1-(2-Acetyloxyphenyl)ethanone
• 1-[2-(Acetyloxy)phenyl]ethanone
• o-(Acetyloxy)acetophenone
• o-Acetylphenol acetate
• Ethanone, 1-[2-(acetyloxy)phenyl]-
• WWEDAIJJBDFOOK-UHFFFAOYSA-N
• o-acetoxyacetophenone
• 2'-Acetoxy acetophenone
• Maybridge1_002653
• DivK1c_001405
• HMS549A13
• acetic acid 2-acetyl-phenyl ester
• NSC30280
• 8739AE
• VZ21822
• CDS1_000365
• ZB004845
• Acetophenone, 2-hydr
• AS-57719
• 2T9WEX4AYN
• SCHEMBL11050544
• SY057739
• 2 inverted exclamation mark -Acetoxyacetophenone
• Z28255481
• CS-0155083
• EN300-254350
• FT-0610942
• AI3-10570
• 2 inverted exclamation marka-Acetoxyacetophenone
• DTXSID70274579
• 7250-94-4
• Ethanone,1-[2-(acetyloxy)phenyl]-
• MFCD00017223
• NSC-30280
• AKOS005203313
• 2invertedexclamationmarka-Acetoxyacetophenone
• L10014
• CHEMBL5282669
• DB-055643
• A1995
• +Expand

• MDL： MFCD00017223
• InChIKey： WWEDAIJJBDFOOK-UHFFFAOYSA-N
• Inchi： 1S/C10H10O3/c1-7(11)9-5-3-4-6-10(9)13-8(2)12/h3-6H,1-2H3
• SMILES： O(C(C([H])([H])[H])=O)C1=C([H])C([H])=C([H])C([H])=C1C(C([H])([H])[H])=O
• BRN： 1948938

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.062994
• Heavy Atom Count: 13
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.81450
• PSA: 43.37000
• Refractive Index: 1.5370 (estimate)
• Boiling Point: 118°C/25mmHg(lit.)
• Melting Point: 88.0 to 92.0 deg-C
• Flash Point: 121 ºC
• Color/Form: White crystalline powder
• Solubility: Insoluble in water
• Density: 1.123

2-Acetoxyacetophenone Security Information

• Safety Instruction： S24/25
• HazardClass：IRRITANT

2-Acetoxyacetophenone Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters